Cas no 1429893-29-7 (3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine)

• Product Name: 3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
• CAS No: 1429893-29-7
• MF: C₁₃H₁₂BrFN₂O
• MW: 311.149585723877
• CID: 6428716
• PubChem ID: 89488337
• Update Time: 2026-03-11

3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
• 5H-Pyrazolo[5,1-b][1,3]oxazine, 3-bromo-2-(4-fluorophenyl)-6,7-dihydro-7-methyl-
• MFCD32687585
• BS-43688
• LPAPKUWZISFINJ-UHFFFAOYSA-N
• SCHEMBL14844879
• SY323004
• P20762
• 1429893-29-7
• 3-bromo-2-(4-fluorophenyl)-7-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine

• Inchi： 1S/C13H12BrFN2O/c1-8-6-7-18-13-11(14)12(16-17(8)13)9-2-4-10(15)5-3-9/h2-5,8H,6-7H2,1H3
• InChI Key： LPAPKUWZISFINJ-UHFFFAOYSA-N
• SMILES： O1CCC(C)N2N=C(C3=CC=C(F)C=C3)C(Br)=C12

Computed Properties

• Exact Mass: 310.01170g/mol
• Monoisotopic Mass: 310.01170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 404.7±45.0 °C(Predicted)
• pka: 0.17±0.40(Predicted)

Additional information on 3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine

Introduction to 3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine (CAS No. 1429893-29-7)

3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazolo[5,1-b][1,3]oxazine class, which is known for its broad spectrum of pharmacological properties. The presence of both bromine and fluorine substituents in its molecular structure enhances its utility as a building block in drug discovery and medicinal chemistry.

The CAS No. 1429893-29-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial applications. The molecular formula of this compound is C₁₄H₁₁BrFNO₂, reflecting its complex yet well-defined chemical composition. The pyrazolo[5,1-b][1,3]oxazine core is a fused heterocycle consisting of a pyrazole ring connected to an oxazine ring, providing a scaffold that can be modified to exhibit various biological functions.

In recent years, the pharmaceutical industry has shown increasing interest in pyrazolo[5,1-b][1,3]oxazine derivatives due to their demonstrated efficacy in modulating multiple biological pathways. Specifically, compounds within this class have been investigated for their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial agents. The bromo and fluorine substituents in 3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine are particularly noteworthy, as they can serve as handles for further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The pyrazolo[5,1-b][1,3]oxazine scaffold is highly tunable, allowing researchers to explore a wide range of analogs with tailored biological activities. For instance, studies have shown that substituents at the 2-position and 7-position can significantly influence the pharmacokinetic properties of these compounds. The 4-fluorophenyl moiety in particular has been associated with enhanced binding affinity to certain protein targets, making it a valuable feature for drug design.

Recent advancements in computational chemistry have further accelerated the discovery of novel derivatives of 3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine. Molecular docking studies have identified promising lead compounds that exhibit high selectivity for specific enzymes involved in diseases such as cancer and neurodegeneration. These computational approaches complement traditional high-throughput screening methods by providing rapid and cost-effective predictions of binding affinities and interactions.

The synthesis of 3-bromo-2-(4-fluorophenyl)-7-methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps typically include cyclization reactions to form the pyrazolo[5,1-b][1,3]oxazine core followed by functional group interconversions to introduce the bromo and fluoro substituents. Advanced techniques such as transition metal catalysis have been employed to improve yields and streamline synthetic routes.

The pharmacological profile of this compound has been extensively studied in preclinical models. Initial investigations have revealed that it exhibits inhibitory activity against several kinases implicated in tumor growth and progression. The bromo atom serves as a convenient site for further derivatization via palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids. This flexibility allows for the creation of libraries of compounds that can be screened for novel therapeutic applications.

In addition to its potential as an anticancer agent, 3-bromo-2-(4-fluorophenyl)-7-methyl-6 H -pyrazolo[5 , 1 - b ] [ 1 , 3 ] oxazine has shown promise in other therapeutic areas. For example, studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The fluorine substituent at the para position of the phenyl ring contributes to its bioavailability by enhancing metabolic stability and reducing susceptibility to enzymatic degradation.

The development of new synthetic methodologies has also contributed to the growing interest in this compound class. Catalytic hydrogenation techniques have been optimized to produce high-purity derivatives with minimal side products. These advancements are crucial for ensuring the scalability of production processes required for clinical trials and commercialization.

Future research directions may focus on exploring the role of stereochemistry in determining biological activity within this series of compounds. The pyrazole ring contains two stereogenic centers, which could lead to enantiomerically pure derivatives with enhanced selectivity profiles. Chiral resolution techniques combined with asymmetric synthesis could provide access to these enantiomers for further pharmacological evaluation.

The integration of machine learning algorithms into drug discovery pipelines represents another exciting frontier for researchers working with compounds like 3-bromo-2-(4-fluorophenyl)-7-methyl-6 H -pyrazolo[5 , 1 - b ] [ 1 , 3 ] oxazine . These tools can predict molecular properties such as solubility, permeability, and toxicity, enabling faster identification of lead candidates before experimental validation becomes necessary.

In conclusion, 3 - bromo - 2 - (4 - fluorophenyl) - 7 - methyl - 6 H -pyrazolo [5 , 1 - b ] [ 1 , 3 ] oxazine (CAS No . 1429893 -29 -7) stands out as a versatile scaffold with significant potential across multiple therapeutic areas . Its unique structural features, coupled with recent advances in synthetic chemistry, make it an attractive candidate for further development . As research continues, we can expect new insights into its biological activitiesand applications that will benefit patients worldwide .